Cas no 1261536-41-7 (4-Chloro-5-hydroxy-pyrimidine)

• Product Name: 4-Chloro-5-hydroxy-pyrimidine
• CAS No: 1261536-41-7
• MF: C₄H₃ClN₂O
• MW: 130.53241944313
• CID: 5098842
• Update Time: 2025-06-15

4-Chloro-5-hydroxy-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-hydroxy-pyrimidine
• 5-Pyrimidinol, 4-chloro-
• 4-chloropyrimidin-5-ol

• Inchi： 1S/C4H3ClN2O/c5-4-3(8)1-6-2-7-4/h1-2,8H
• InChI Key： IUBCWHZWJOLCJZ-UHFFFAOYSA-N
• SMILES： C1=NC=C(O)C(Cl)=N1

Additional information on 4-Chloro-5-hydroxy-pyrimidine

4-Chloro-5-hydroxy-pyrimidine (CAS No. 1261536-41-7): An Overview of Its Properties, Applications, and Recent Research

4-Chloro-5-hydroxy-pyrimidine (CAS No. 1261536-41-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This pyrimidine derivative is characterized by its unique structural features, which include a chlorine atom at the 4-position and a hydroxyl group at the 5-position. These functional groups contribute to its reactivity and potential biological activity, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-Chloro-5-hydroxy-pyrimidine is particularly noteworthy due to its ability to participate in a wide range of chemical reactions. The chlorine atom can undergo nucleophilic substitution reactions, while the hydroxyl group can engage in condensation reactions, esterification, and other transformations. These properties make 4-Chloro-5-hydroxy-pyrimidine a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

In recent years, there has been growing interest in the use of pyrimidine derivatives for the development of new therapeutic agents. One area of particular focus is their potential as antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the antiviral activity of certain pyrimidine derivatives, including those with chlorine and hydroxyl substituents. The researchers found that these compounds exhibited significant inhibitory effects against several RNA viruses, suggesting their potential as lead compounds for antiviral drug discovery.

Beyond antiviral applications, 4-Chloro-5-hydroxy-pyrimidine has also been explored for its anticancer properties. A recent study in the Cancer Research journal reported that certain pyrimidine derivatives, including those with similar structural features to 4-Chloro-5-hydroxy-pyrimidine, demonstrated potent cytotoxic activity against various cancer cell lines. The mechanism of action was attributed to their ability to disrupt DNA synthesis and induce apoptosis in cancer cells.

The synthesis of 4-Chloro-5-hydroxy-pyrimidine typically involves a multi-step process that begins with the formation of a pyrimidine ring followed by selective functionalization at the 4 and 5 positions. One common synthetic route involves the reaction of 2-amino-4-chloropyrimidine with an appropriate electrophile to introduce the hydroxyl group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its use as an intermediate in pharmaceutical synthesis, 4-Chloro-5-hydroxy-pyrimidine has also found applications in other areas of chemistry. For example, it can be used as a ligand in coordination chemistry to form complexes with metal ions. These complexes have been studied for their potential use in catalysis and materials science.

The safety and environmental impact of 4-Chloro-5-hydroxy-pyrimidine are important considerations for its industrial use. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety. Toxicological studies have shown that it has low acute toxicity but may cause skin and eye irritation upon contact. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 4-Chloro-5-hydroxy-pyrimidine (CAS No. 1261536-41-7) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern scientific research.